Cas no 4136-22-5 ((2S,3S)-Dibenzyl 2,3-dihydroxysuccinate)

• Product Name: (2S,3S)-Dibenzyl 2,3-dihydroxysuccinate
• CAS No: 4136-22-5
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• MDL: MFCD01863133
• CID: 44781
• PubChem ID: 57653674
• Update Time: 2025-04-18

(2S,3S)-Dibenzyl 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-Dibenzyl 2,3-dihydroxysuccinate
• (-)-Dibenzyl D-tartrate
• (?)-Dibenzyl D-tartrate
• (−)-DIBENZYL TARTRATE
• Di Benzyl-D-Tartarate
• dibenzyl (2S,3S)-2,3-dihydroxybutanedioate
• AKOS016842769
• 4136-22-5
• (a')-Dibenzyl-D-tartrate
• AS-20132
• (2S,3S)-Dibenzyl2,3-dihydroxysuccinate
• W12797
• SCHEMBL6575848
• DTXSID30426597
• MFCD01863133
• D-(-)-Dibenzyl Tartrate
• CS-W011963
• (-)-Dibenzyl D-tartrate, >=98.0% (sum of enantiomers, HPLC)

• MDL： MFCD01863133
• Inchi： 1S/C18H18O6/c19-15(17(21)23-11-13-7-3-1-4-8-13)16(20)18(22)24-12-14-9-5-2-6-10-14/h1-10,15-16,19-20H,11-12H2/t15-,16-/m0/s1
• InChI Key： LCKIPSGLXMCAOF-HOTGVXAUSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H]([C@@H](C(=O)OCC1C=CC=CC=1)O)O)=O

Computed Properties

• Exact Mass: 330.11000
• Monoisotopic Mass: 330.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.312
• Melting Point: 65-68 °C
• Boiling Point: 480.9 °C at 760 mmHg
• Flash Point: 480.9 °C at 760 mmHg
• Refractive Index: 1.593
• PSA: 93.06000
• LogP: 1.19500
• Specific Rotation: -12.5±1°, (c=1.1%, acetone)
• Optical Activity: [α]20/D −12.5±1°, c = 1.1% in acetone

(2S,3S)-Dibenzyl 2,3-dihydroxysuccinate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-9
• Storage Condition：Store at room temperature